![molecular formula C11H19NO3 B6206467 tert-butyl 3-formyl-2,2-dimethylazetidine-1-carboxylate CAS No. 2446668-77-3](/img/no-structure.png)
tert-butyl 3-formyl-2,2-dimethylazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl 3-formyl-2,2-dimethylazetidine-1-carboxylate” is a chemical compound with the CAS Number: 1824218-84-9 . It has a molecular weight of 213.28 . The IUPAC name of this compound is "tert-butyl 2-formyl-3,3-dimethylazetidine-1-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-11(4,5)8(12)6-13/h6,8H,7H2,1-5H3
. This code provides a unique representation of the molecule’s structure.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-formyl-2,2-dimethylazetidine-1-carboxylate involves the reaction of tert-butyl 3-(2,2-dimethylazetidin-1-yl)propanoate with ethyl formate in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 3-(2,2-dimethylazetidin-1-yl)propanoate", "ethyl formate", "base" ], "Reaction": [ "Add tert-butyl 3-(2,2-dimethylazetidin-1-yl)propanoate and base to a reaction flask", "Stir the mixture at room temperature for 30 minutes", "Add ethyl formate to the reaction flask", "Heat the mixture to reflux for 4 hours", "Cool the mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography" ] } | |
2446668-77-3 | |
Molecular Formula |
C11H19NO3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.